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Compound of Interest

Compound Name: 4-Bromomethylbiphenyl

Cat. No.: B128765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromomethylbiphenyl (CAS

No. 2567-29-5), a key organic intermediate. The guide details its commercial availability from

various suppliers, presents its physicochemical properties in a structured format, and outlines a

detailed experimental protocol for its synthesis. Furthermore, it explores the primary

applications of this compound in research and development, particularly in the pharmaceutical

and materials science sectors.

Commercial Availability and Suppliers
4-Bromomethylbiphenyl is readily available from a range of chemical suppliers catering to

research and bulk manufacturing needs. The purity levels and available quantities vary among

suppliers, allowing researchers to select a grade that is most appropriate for their specific

application. Below is a summary of prominent suppliers and their offerings.

Table 1: Commercial Suppliers of 4-Bromomethylbiphenyl
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Supplier Product Number(s) Purity
Available
Quantities

Thermo Scientific

Chemicals

AC368950050,

368950050
96% 5 g, 25 g

TCI America B18475G ≥98.0% (GC) 5 g, 25 g

Sigma-Aldrich SY3H3D678F51 98% Custom

CymitQuimica N/A Min. 95% 25 g, 50 g, 100 g

Apollo Scientific OR315762 97%
5 g, 25 g, 100 g, 500

g, 2.5 kg

Otto Chemie Pvt. Ltd. B 2621 98% 5 g, 25 g, 100 g, 1 kg

Clearsynth CS-T-08502 N/A Custom

SynQuest

Laboratories
1700-9-59 N/A Custom

Santa Cruz

Biotechnology
sc-223408 N/A Custom

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-Bromomethylbiphenyl is
essential for its safe handling, storage, and application in experimental work.

Table 2: Physicochemical Data of 4-Bromomethylbiphenyl
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Property Value Reference

CAS Number 2567-29-5 [1][2]

Molecular Formula C₁₃H₁₁Br [3][4][5]

Molecular Weight 247.13 g/mol [3][4][5]

Appearance
White to light yellow crystalline

powder
[3]

Melting Point 83 - 86 °C

Boiling Point 140 °C

Purity ≥95% - 98% [3]

Solubility
Soluble in various organic

solvents.

InChI Key
HZQLUIZFUXNFHK-

UHFFFAOYSA-N
[3]

SMILES BrCc1ccc(-c2ccccc2)cc1 [3]

Synthesis of 4-Bromomethylbiphenyl
The most common laboratory-scale synthesis of 4-Bromomethylbiphenyl involves the free-

radical bromination of 4-methylbiphenyl. This reaction selectively targets the benzylic position

due to the stability of the resulting benzylic radical. N-Bromosuccinimide (NBS) is a widely used

brominating agent for this transformation, often in the presence of a radical initiator.

Experimental Protocol: Free-Radical Bromination of 4-
Methylbiphenyl
This protocol describes a general procedure for the synthesis of 4-Bromomethylbiphenyl
using N-Bromosuccinimide and a radical initiator.

Materials:

4-Methylbiphenyl
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N-Bromosuccinimide (NBS)

2,2'-Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)

Anhydrous carbon tetrachloride (CCl₄) or other suitable non-polar solvent

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve 4-methylbiphenyl (1 equivalent) in

anhydrous carbon tetrachloride.

Addition of Reagents: Add N-Bromosuccinimide (1.05 to 1.1 equivalents) and a catalytic

amount of a radical initiator such as AIBN or BPO to the solution.

Reaction Conditions: Heat the reaction mixture to reflux with vigorous stirring. The reaction

can be initiated by heat or photochemical means (e.g., a UV lamp).[6] Monitor the progress

of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).
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Work-up: Once the reaction is complete (typically indicated by the disappearance of the

starting material), cool the mixture to room temperature. Filter the solid succinimide

byproduct and wash it with a small amount of cold carbon tetrachloride.

Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated

sodium bicarbonate solution, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., hexanes or ethanol) to yield pure 4-Bromomethylbiphenyl.

Applications in Research and Development
4-Bromomethylbiphenyl serves as a versatile building block in organic synthesis, primarily

due to the reactive bromomethyl group which can readily undergo nucleophilic substitution

reactions.

Pharmaceutical Synthesis: It is a crucial intermediate in the synthesis of various active

pharmaceutical ingredients (APIs). The biphenyl moiety is a common scaffold in drug design,

and the bromomethyl group allows for the facile introduction of this scaffold into larger

molecules. While its analog, 4'-Bromomethyl-2-cyanobiphenyl, is more famously used in the

synthesis of sartan-class antihypertensive drugs, 4-Bromomethylbiphenyl itself is valuable

for creating other complex drug candidates.[7][8]

Materials Science: The rigid biphenyl structure makes this compound a useful precursor for

the synthesis of liquid crystals and organic light-emitting diodes (OLEDs).

Polymer Chemistry: It can be used as an initiator in atom transfer radical polymerization

(ATRP), a controlled polymerization technique that allows for the synthesis of well-defined

polymers.[5]
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To further elucidate the information presented, the following diagrams have been generated

using the DOT language.
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Caption: Supplier landscape for 4-Bromomethylbiphenyl.
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Caption: Synthetic pathway for 4-Bromomethylbiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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